Cas no 2757832-87-2 ((2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2757832-87-2
• MF: C₁₀H₁₀F₃N₃O₅
• MW: 309.198712825775
• CID: 6277140
• PubChem ID: 165755780
• Update Time: 2025-06-08

(2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-37101326
• 2757832-87-2

• Inchi： 1S/C10H10F3N3O5/c11-10(12,13)8(20)15-3-4(1-5(15)7(18)19)16-6(17)2-14-9(16)21/h4-5H,1-3H2,(H,14,21)(H,18,19)/t4-,5-/m0/s1
• InChI Key： UXJIZIZIPVYNAM-WHFBIAKZSA-N
• SMILES： FC(C(N1C[C@H](C[C@H]1C(=O)O)N1C(NCC1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 309.05725491g/mol
• Monoisotopic Mass: 309.05725491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2757832-87-2): An Overview

(2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2757832-87-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid consists of a pyrrolidine ring substituted with a 2,5-dioxoimidazolidinyl group and a 2,2,2-trifluoroacetyl group. The presence of these functional groups imparts specific chemical properties and reactivity patterns to the molecule. The chiral centers at the 2 and 4 positions of the pyrrolidine ring further contribute to its stereochemical complexity and potential enantioselective interactions with biological targets.

Recent studies have highlighted the importance of (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in the context of protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes and are often implicated in disease mechanisms. By modulating these interactions, this compound has shown promise in addressing therapeutic targets that are traditionally challenging to target with small molecules.

In a study published in the Journal of Medicinal Chemistry (JMC), researchers demonstrated that (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid effectively binds to a specific protein interface involved in the regulation of cell signaling pathways. This binding event disrupts the formation of a key protein complex associated with cancer progression. The study utilized a combination of biophysical techniques and computational modeling to elucidate the binding mechanism and validate the compound's activity.

Another area of interest is the potential application of (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in neurodegenerative diseases. Research conducted at the Institute of Neurology has shown that this compound can modulate certain protein-protein interactions that are dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to interfere with these interactions may offer new therapeutic avenues for treating these debilitating disorders.

The synthesis of (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid involves several steps that require precise control over reaction conditions to ensure stereochemical purity and yield. A commonly employed synthetic route involves the condensation of a suitably protected pyrrolidine derivative with an imidazolidinedione precursor followed by trifluoroacetylation. Advanced synthetic methods and purification techniques are essential to achieve high purity levels necessary for biological evaluation.

In terms of pharmacokinetic properties, preliminary data suggest that (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid exhibits favorable absorption and distribution characteristics. Its lipophilicity and molecular weight are within a range that allows for good membrane permeability and cellular uptake. However, further studies are needed to fully characterize its metabolism and excretion profiles.

Clinical trials involving (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-(3-fluoropropionyl)pyrrolidine-3-carboxylic acid are currently underway to assess its safety and efficacy in human subjects. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, ((((((((((((((((((< spanstyle= " font - weight :bold ; "> 4 - ( 5 - dioxoimidazolidin - 1 - yl ) - 1 - ( 3 - fluoropropionyl ) pyrrolidine - 3 - carboxylic acid span > strong > ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent targeting protein-protein interactions and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in these areas. p > article > < / response >